Methyl 2-[(4-oxochromene-2-carbonyl)amino]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(4-oxochromene-2-carbonyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C16H11NO5S/c1-21-16(20)10-6-7-23-15(10)17-14(19)13-8-11(18)9-4-2-3-5-12(9)22-13/h2-8H,1H3,(H,17,19)
• InChI Key: JUJUSPDSYWUPDJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1)NC(=O)C2=CC(=O)C3=CC=CC=C3O2
• Molecular Formula: C16H11NO5S
• Molecular Weight: 329.3 g/mol
• CAS No.: 888412-74-6

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. One of the significant synthetic methods to thiophene derivatives is the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For example, [3+2] cycloaddition reaction of certain thiophene derivatives with alkyne moiety and regioselective cycloisomerization can lead to new thiophenes.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Structural Analysis and Synthesis

• The crystal structure of related thiophene derivatives has been studied, revealing that such structures are stabilized by intra- and intermolecular hydrogen bonds. This provides insight into how substituents on the thiophene ring can affect molecular conformation and stability (Vasu et al., 2004).
• Research on the synthesis of tetrasubstituted thiophenes through a one-pot multicomponent protocol has demonstrated efficient yields and confirms the versatility of thiophene derivatives in organic synthesis (S. N. Sahu et al., 2015).
• A study on aminocarbonylation reactions employing amino acid methyl esters as nucleophiles has shown that thiophene derivatives can be synthesized through palladium-catalyzed reactions, offering a pathway to various 2-oxo-carboxamide type derivatives (E. Müller et al., 2005).

Potential Applications

• The Gewald reaction under organocatalyzed aqueous conditions for the synthesis of 2-amino-3-carboxamide derivatives of thiophene has been optimized, highlighting the environmental friendliness of this synthesis approach (M. S. Abaee et al., 2013).
• Research into the genotoxic and carcinogenic potentials of thiophene derivatives, including methyl 3-amino-4-methylthiophene-2-carboxylate, has been conducted using in vitro and in silico methodologies. This study contributes to the understanding of the safety profile of thiophene derivatives in pharmaceutical and chemical products (Alban Lepailleur et al., 2014).

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.